6,8,8,9-Tetramethyl-3-(6-oxo-2-phenyl-1,6-dihydro-4-pyrimidinyl)-6,7,8,9-tetrahydro-2H-pyrano[3,2-G]quinolin-2-one

• Molecular Formula: C26H25N3O3
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 6,8,8,9-tetramethyl-3-(6-oxo-2-phenyl-1H-pyrimidin-4-yl)-6,7-dihydropyrano[3,2-g]quinolin-2-one
• InChI: InChI=1S/C26H25N3O3/c1-15-14-26(2,3)29(4)21-13-22-17(10-18(15)21)11-19(25(31)32-22)20-12-23(30)28-24(27-20)16-8-6-5-7-9-16/h5-13,15H,14H2,1-4H3,(H,27,28,30)
• InChI Key: ITFTYBHVTPCTFJ-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(N(C2=C1C=C3C=C(C(=O)OC3=C2)C4=CC(=O)NC(=N4)C5=CC=CC=C5)C)(C)C

Description

6,8,8,9-Tetramethyl-3-(6-oxo-2-phenyl-1,6-dihydro-4-pyrimidinyl)-6,7,8,9-tetrahydro-2H-pyrano[3,2-G]quinolin-2-one is a complex organic compound with a unique structure that combines multiple functional groups

Preparation Methods

The synthesis of 6,8,8,9-Tetramethyl-3-(6-oxo-2-phenyl-1,6-dihydro-4-pyrimidinyl)-6,7,8,9-tetrahydro-2H-pyrano[3,2-G]quinolin-2-one involves several steps:

Starting Materials: The synthesis begins with the preparation of the pyrimidine and quinoline derivatives.

Reaction Conditions: The reaction typically involves the use of catalysts and specific reaction conditions such as temperature and pH to ensure the correct formation of the compound.

Industrial Production: Industrial production methods may involve large-scale synthesis using optimized reaction conditions to maximize yield and purity.

Chemical Reactions Analysis

This compound undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents such as potassium permanganate or chromium trioxide.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst.

Substitution: Substitution reactions may involve the replacement of functional groups using reagents like halogens or alkylating agents.

Common Reagents and Conditions: Common reagents include acids, bases, and solvents such as ethanol or dichloromethane. Reaction conditions vary depending on the desired product.

Scientific Research Applications

6,8,8,9-Tetramethyl-3-(6-oxo-2-phenyl-1,6-dihydro-4-pyrimidinyl)-6,7,8,9-tetrahydro-2H-pyrano[3,2-G]quinolin-2-one has several scientific research applications:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: Studied for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential therapeutic effects and as a lead compound for drug development.

Industry: Utilized in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of this compound involves its interaction with specific molecular targets and pathways:

Molecular Targets: The compound may bind to enzymes or receptors, altering their activity.

Pathways Involved: It may influence signaling pathways related to cell growth, apoptosis, or metabolism.

Comparison with Similar Compounds

6,8,8,9-Tetramethyl-3-(6-oxo-2-phenyl-1,6-dihydro-4-pyrimidinyl)-6,7,8,9-tetrahydro-2H-pyrano[3,2-G]quinolin-2-one can be compared with similar compounds such as:

2,2,6,6-Tetramethylpiperidine-1-oxyl (TEMPO): Known for its use as a stable free radical and catalyst in oxidation reactions.

4-Hydroxy-2,2,6,6-tetramethylpiperidine-1-oxyl (TEMPOL): Used as a catalyst and chemical oxidant.

4-Oxo-2,2,6,6-tetramethylpiperidinooxy: Employed in the study of reactive oxygen species.